Cas no 2246901-18-6 (1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole)

• Product Name: 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• CAS No: 2246901-18-6
• MF: C₁₆H₁₉BCl₂N₂O₂
• MW: 353.051262140274
• MDL: MFCD21337493
• CID: 4786744
• PubChem ID: 75412371
• Update Time: 2025-10-28

1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-[(2,4-dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• 1-(2,4-Dichloro-benzyl)-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-1H-pyrazole
• 1-(2,4-Dichlorobenzyl)-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1h-pyrazole
• 1-[(2,4-dichlorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole
• AS-73872
• A1-02602
• 2246901-18-6
• AKOS037647502
• 1-(2,4-DICHLOROBENZYL)-1H-PYRAZOLE-4-BORONIC ACID PINACOL ESTER
• 1-[(2,4-dichlorophenyl)methyl]-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyrazole
• D93699
• 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

• MDL： MFCD21337493
• Inchi： 1S/C16H19BCl2N2O2/c1-15(2)16(3,4)23-17(22-15)12-8-20-21(10-12)9-11-5-6-13(18)7-14(11)19/h5-8,10H,9H2,1-4H3
• InChI Key： MYKRTJURUNAXAX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN1C=C(B2OC(C)(C)C(C)(C)O2)C=N1)Cl

Computed Properties

• Exact Mass: 352.0916634g/mol
• Monoisotopic Mass: 352.0916634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 36.3

Additional information on 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole

Research Brief on 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 2246901-18-6)

The compound 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole (CAS: 2246901-18-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of boron-containing heterocycles, which are increasingly recognized for their utility in drug discovery. The presence of the tetramethyl-1,3,2-dioxaborolane moiety in the molecule enhances its stability and reactivity, making it a valuable building block for Suzuki-Miyaura cross-coupling reactions. These reactions are pivotal in the construction of complex bioactive molecules, particularly in the development of kinase inhibitors and other targeted therapies.

In vitro studies have demonstrated that 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole exhibits promising inhibitory activity against several disease-relevant kinases. Notably, its ability to modulate specific signaling pathways implicated in cancer and inflammatory diseases has been investigated in preclinical models. The dichlorophenyl group contributes to its lipophilicity, potentially enhancing membrane permeability and bioavailability, which are critical factors in drug development.

Structural-activity relationship (SAR) analyses have provided insights into the compound's binding interactions with target proteins. Computational modeling and X-ray crystallography studies have revealed that the pyrazole ring and the boron-containing moiety play crucial roles in forming hydrogen bonds and hydrophobic interactions with kinase active sites. These findings are instrumental in guiding the design of more potent and selective derivatives.

From a synthetic chemistry perspective, recent advancements have optimized the preparation of this compound, improving yield and purity. Novel catalytic systems and reaction conditions have been reported, addressing previous challenges in the scalability of boron-containing compounds. These developments are particularly relevant for industrial-scale production and further pharmacological evaluation.

Looking ahead, researchers are exploring the potential of 1-[(2,4-Dichlorophenyl)methyl]-4-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyrazole as a versatile scaffold for the development of proteolysis-targeting chimeras (PROTACs) and other bifunctional molecules. Its ability to serve as a linker between target proteins and E3 ubiquitin ligases makes it an attractive candidate for targeted protein degradation strategies, a rapidly growing area in drug discovery.

In conclusion, the compound 2246901-18-6 represents a promising chemical entity with multiple applications in medicinal chemistry. Ongoing research is expected to further elucidate its therapeutic potential and expand its utility in the design of novel bioactive molecules. The integration of synthetic chemistry, structural biology, and pharmacological approaches will be crucial in unlocking the full potential of this compound and its derivatives.